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Compound of Interest

Compound Name: Methylamino-PEG3-azide

Cat. No.: B608985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of Methylamino-PEG3-azide. Adherence to these guidelines is crucial for ensuring

the integrity and stability of the compound for downstream applications in bioconjugation, click

chemistry, and proteomics research.

Introduction
Methylamino-PEG3-azide is a hydrophilic, heterobifunctional linker molecule widely used in

biomedical research and drug development.[1][2][3][4][5] It features a methylamine group at

one end and an azide group at the other, separated by a flexible polyethylene glycol (PEG)

spacer.[1][2][3][4][5] The methylamine group can react with carboxylic acids and carbonyls,

while the azide group allows for covalent ligation to alkyne-containing molecules via copper-

catalyzed or strain-promoted click chemistry.[1][2][3][4] The PEG linker enhances the solubility

of the molecule in aqueous solutions.[1][2][3][4] Proper preparation of stock solutions is the first

critical step for successful and reproducible experimental outcomes.

Quantitative Data Summary
A summary of the key chemical and physical properties of Methylamino-PEG3-azide is

presented in the table below for quick reference.
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Property Value Reference(s)

Molecular Weight 232.28 g/mol [6][7]

Chemical Formula C₉H₂₀N₄O₃ [2][6][7]

Appearance Liquid [2]

Purity Typically ≥95% or ≥98% [7][8]

Recommended Solvents Water, DMSO, DMF, DCM [3]

Recommended Storage

Long-term: -20°C; Short-term

(days to weeks): 0 - 4°C, dry

and dark.

[2][3][8]

Safety Precautions and Handling
While Methylamino-PEG3-azide is shipped under ambient temperatures as a non-hazardous

chemical, it contains an azide functional group.[2] Azide compounds are potentially toxic and

should be handled with care.

Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.

Avoid Incompatible Materials: Do not mix with acids, as this can lead to the formation of toxic

hydrazoic acid gas.[9] Avoid contact with heavy metals, as some metal azides are explosive.

[9]

Work Area: Handle the compound in a well-ventilated area or a chemical fume hood.

Disposal: Dispose of waste containing azides as hazardous waste according to your

institution's guidelines. Do not pour azide solutions down the drain, as they can react with

lead or copper plumbing to form explosive metal azides.[10]
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many applications. Calculations can be adjusted as needed for different

desired concentrations.

4.1. Materials

Methylamino-PEG3-azide (liquid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

4.2. Calculations

Determine the mass required for a specific volume. Since Methylamino-PEG3-azide is a

liquid, it is often more practical to work with volume based on its density, if provided by the

supplier, or to use the entire contents of a pre-weighed vial. If working from a larger stock,

accurately pipetting small volumes of the viscous liquid may be challenging. For this

example, we will assume the use of a pre-weighed vial containing a known mass (e.g., 10

mg).

Calculate the volume of solvent needed.

Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

Example for 10 mg of Methylamino-PEG3-azide:

Mass = 0.010 g

Molecular Weight = 232.28 g/mol

Desired Molarity = 10 mM = 0.010 mol/L

Volume (L) = 0.010 g / (232.28 g/mol * 0.010 mol/L) = 0.004305 L
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Volume (µL) = 4305 µL

4.3. Step-by-Step Procedure

Equilibrate Reagent: Allow the vial of Methylamino-PEG3-azide to warm to room

temperature before opening to prevent condensation of moisture.

Solvent Addition: Carefully add the calculated volume (e.g., 4305 µL) of anhydrous DMSO to

the vial containing the Methylamino-PEG3-azide.

Dissolution: Cap the vial securely and vortex thoroughly until the liquid is completely

dissolved and the solution is homogeneous.

Aliquoting: For ease of use and to prevent degradation from repeated freeze-thaw cycles,

divide the stock solution into smaller, single-use aliquots in microcentrifuge tubes or amber

vials.

Storage: Store the aliquots at -20°C for long-term storage.[2][3][8] For short-term use,

solutions may be kept at 4°C for a few days.[2] Ensure vials are tightly sealed to prevent

moisture contamination.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the Methylamino-PEG3-
azide stock solution.
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Workflow for Methylamino-PEG3-azide Stock Solution Preparation
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Caption: Workflow for preparing Methylamino-PEG3-azide stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methylamino-PEG3-azide | 1355197-57-7 [chemicalbook.com]

2. medkoo.com [medkoo.com]

3. Methylamino-PEG3-azide, 1355197-57-7 | BroadPharm [broadpharm.com]

4. tebubio.com [tebubio.com]

5. Methylamino-PEG-azide | AxisPharm [axispharm.com]

6. Methylamino-PEG3-azide | C9H20N4O3 | CID 59887697 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. chemscene.com [chemscene.com]

8. Methylamino-PEG3-azide_1355197-57-7_新研博美 [xinyanbm.com]

9. doe-mbi.ucla.edu [doe-mbi.ucla.edu]

10. static1.squarespace.com [static1.squarespace.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Methylamino-PEG3-azide Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608985#preparing-methylamino-peg3-azide-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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